4-Nitrobenzoyl chloride
4-Nitrobenzoyl chloride
4-Nitrobenzoyl chloride reacts with triphenylphosphonium salt to synthesize benzofurans (potential positron emission tomography (PET) tracers) by the intramolecular Wittig reaction. It has been used for the derivatisation of Adiol (Androstenediol, an endogenous proliferation agent of prostate cancer).
P-nitrobenzoyl chloride appears as yellow needles or powder with a pungent odor. (NTP, 1992)
P-nitrobenzoyl chloride appears as yellow needles or powder with a pungent odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
122-04-3
VCID:
VC20834506
InChI:
InChI=1S/C7H4ClNO3/c8-7(10)5-1-3-6(4-2-5)9(11)12/h1-4H
SMILES:
C1=CC(=CC=C1C(=O)Cl)[N+](=O)[O-]
Molecular Formula:
C7H4ClNO3
Molecular Weight:
185.56 g/mol
4-Nitrobenzoyl chloride
CAS No.: 122-04-3
Cat. No.: VC20834506
Molecular Formula: C7H4ClNO3
Molecular Weight: 185.56 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Nitrobenzoyl chloride reacts with triphenylphosphonium salt to synthesize benzofurans (potential positron emission tomography (PET) tracers) by the intramolecular Wittig reaction. It has been used for the derivatisation of Adiol (Androstenediol, an endogenous proliferation agent of prostate cancer). P-nitrobenzoyl chloride appears as yellow needles or powder with a pungent odor. (NTP, 1992) |
|---|---|
| CAS No. | 122-04-3 |
| Molecular Formula | C7H4ClNO3 |
| Molecular Weight | 185.56 g/mol |
| IUPAC Name | 4-nitrobenzoyl chloride |
| Standard InChI | InChI=1S/C7H4ClNO3/c8-7(10)5-1-3-6(4-2-5)9(11)12/h1-4H |
| Standard InChI Key | SKDHHIUENRGTHK-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(=O)Cl)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1C(=O)Cl)[N+](=O)[O-] |
| Boiling Point | 396 to 401 °F at 105 mm Hg (NTP, 1992) |
| Melting Point | 167 °F (NTP, 1992) 75.0 °C |
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